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Compound of Interest

Compound Name: Allyl benzyl ether

Cat. No.: B088877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical properties of allyl
benzyl ether, a versatile reagent in organic synthesis. It includes detailed experimental

protocols for its preparation via the Williamson ether synthesis, crucial for professionals in

research and drug development.

Core Physical and Chemical Properties
Allyl benzyl ether is a colorless to almost colorless clear liquid.[1][2] It is characterized by the

presence of both an allyl and a benzyl group, making it a useful building block in various

chemical transformations.[1] This compound is soluble in organic solvents like ethanol and

ether but is insoluble in water.[1]

Summary of Physical Data
A compilation of the key physical properties of allyl benzyl ether is presented below for easy

reference.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O [1][3][4][5][6]

Molecular Weight 148.20 g/mol [3][4][5][6]

Boiling Point 204-205 °C [3][4][7][8]

Melting Point Not available [7]

Density 0.959 g/mL at 25 °C [3][4][7][8]

Refractive Index (n20/D) 1.507 [4][7][8]

Flash Point 76 °C (168.8 °F) - closed cup [4][9]

Vapor Pressure 0.375 mmHg at 25°C [1]

Solubility
Soluble in methanol, ethanol,

n-propanol; Insoluble in water.
[1][6]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Odor
Sweet, floral, fruity, and

ethereal
[2][6][8]

CAS Number 14593-43-2 [1][7]

Synthesis of Allyl Benzyl Ether
The most common and efficient method for the synthesis of allyl benzyl ether is the

Williamson ether synthesis.[10][11] This Sₙ2 reaction involves the reaction of an alkoxide with a

primary alkyl halide.[11] In the case of allyl benzyl ether, this can be achieved by reacting

sodium benzoxide with allyl bromide or benzyl bromide with sodium allyloxide. A convenient,

solvent-free approach using solid potassium hydroxide has also been reported for the

synthesis of allyl and benzyl ethers.[10]

Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from established procedures for Williamson ether synthesis.[10][12]

[13]
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Materials:

Benzyl alcohol

Allyl bromide

Potassium hydroxide (KOH) pellets

Tetrabutylammonium iodide (TBAI) (optional, as a phase-transfer catalyst)[13]

Diethyl ether

Anhydrous potassium carbonate[13]

Distilled water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine benzyl alcohol (1.0 equivalent), allyl

bromide (1.2-1.5 equivalents), and crushed potassium hydroxide pellets (2.0 equivalents). If

using a phase-transfer catalyst, add TBAI (0.05 equivalents).

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, add distilled water to the reaction mixture to

dissolve the inorganic salts.[13]

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

diethyl ether (3 x 50 mL).

Drying: Combine the organic layers and dry over anhydrous potassium carbonate.[13]

Solvent Removal: Filter the drying agent and remove the diethyl ether by evaporation under

reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,

eluting with a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure allyl benzyl
ether.

Synthesis Workflow
The following diagram illustrates the key steps in the Williamson ether synthesis of allyl benzyl
ether.
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Caption: Williamson Ether Synthesis of Allyl Benzyl Ether.

Spectroscopic Data
Characterization of the synthesized allyl benzyl ether can be performed using various

spectroscopic techniques.
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¹H NMR: Expected signals include peaks corresponding to the aromatic protons of the

benzyl group, the vinyl protons of the allyl group, and the methylene protons of both the

benzyl and allyl moieties.[2][8]

¹³C NMR: The spectrum will show characteristic peaks for the aromatic carbons, the olefinic

carbons of the allyl group, and the carbons of the ether linkage.[5][14][15]

IR Spectroscopy: Key vibrational bands are expected for the C=C stretch of the allyl group

(around 1630-1645 cm⁻¹) and the C-O-C stretch of the ether linkage (around 1090-1100

cm⁻¹).[2][8][16][17]

Safety and Handling
Allyl benzyl ether is considered a combustible liquid and may cause skin and eye irritation.[1]

[5][18][19] It is important to handle this chemical with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat.[18][19][20] Work should be

conducted in a well-ventilated fume hood.[20] Store in a cool, dry, and well-ventilated area

away from heat and open flames.[9][20] It may form explosive peroxides upon storage.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Allyl Benzyl Ether | 14593-43-2 [chemicalbook.com]

3. allyl benzyl ether [stenutz.eu]

4. Allyl benzyl ether 99 14593-43-2 [sigmaaldrich.com]

5. Allyl benzyl ether | C10H12O | CID 84542 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. scent.vn [scent.vn]

7. chemsynthesis.com [chemsynthesis.com]

8. Allyl Benzyl Ether | 14593-43-2 [amp.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-benzyl-ether
https://spectrabase.com/compound/5tx8qXkTBEp
https://dev.spectrabase.com/spectrum/JYQedx9x2Ee
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://spectrabase.com/spectrum/IpHLKKnD0sF
https://www.chemicalbook.com/SpectrumEN_14593-43-2_IR1.htm
https://www.benchchem.com/product/b088877?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-benzyl-ether
https://www.gelest.com/wp-content/uploads/ENEA0380_ALLYL-PHENYL-ETHER_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0335914&productDescription=ALLYL+PHENYL+ETHER+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEA0380_ALLYL-PHENYL-ETHER_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0335914&productDescription=ALLYL+PHENYL+ETHER+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB8753474_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b088877?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=allyl+benzyl+ether
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-benzyl-ether
https://scent.vn/en/pages/compound/allyl-benzyl-ether-84542
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Allyl Benzyl Ether CAS#: 14593-43-2 [m.chemicalbook.com]

10. ias.ac.in [ias.ac.in]

11. jk-sci.com [jk-sci.com]

12. researchgate.net [researchgate.net]

13. benchchem.com [benchchem.com]

14. spectrabase.com [spectrabase.com]

15. dev.spectrabase.com [dev.spectrabase.com]

16. spectrabase.com [spectrabase.com]

17. Allyl Benzyl Ether(14593-43-2) IR Spectrum [chemicalbook.com]

18. gelest.com [gelest.com]

19. fishersci.com [fishersci.com]

20. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Allyl Benzyl Ether: A Comprehensive Technical Guide
for Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088877#physical-properties-of-allyl-benzyl-ether-for-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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